Cas no 152684-24-7 (Ethyl (5-bromopyridin-3-yl)carbamate)

• Product Name: Ethyl (5-bromopyridin-3-yl)carbamate
• CAS No: 152684-24-7
• MF: C₈H₉BrN₂O₂
• MW: 245.073261022568
• MDL: MFCD00831050
• CID: 2108997
• Update Time: 2025-06-11

Ethyl (5-bromopyridin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-bromopyridin-3-ylcarbamate
• 3-bromo-5-(ethoxycarbonyl)aminopyridine
• Ethyl (5-bromopyridin-3-yl)carbamate
• (5-Bromo-pyridin-3-yl)-carbamic acid ethyl ester

• MDL： MFCD00831050
• Inchi： 1S/C8H9BrN2O2/c1-2-13-8(12)11-7-3-6(9)4-10-5-7/h3-5H,2H2,1H3,(H,11,12)
• InChI Key： BFWDDTLTJVTQHZ-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)NC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4

Additional information on Ethyl (5-bromopyridin-3-yl)carbamate

Ethyl (5-bromopyridin-3-yl)carbamate (CAS No. 152684-24-7): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl (5-bromopyridin-3-yl)carbamate, identified by its Chemical Abstracts Service number CAS No. 152684-24-7, is a significant intermediate in the realm of pharmaceutical chemistry. This compound, featuring a 5-bromopyridin-3-yl moiety linked to a carbamate group, has garnered considerable attention due to its utility in the synthesis of various biologically active molecules. The presence of both bromine and pyridine functionalities makes it a valuable scaffold for further functionalization, enabling the development of novel therapeutic agents.

The Ethyl (5-bromopyridin-3-yl)carbamate molecule exhibits a high degree of reactivity, which is leveraged in multiple synthetic pathways. One of the most notable applications of this compound is in the construction of heterocyclic structures, which are prevalent in many pharmacologically active compounds. The bromine atom at the 5-position of the pyridine ring provides a convenient handle for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, allowing for the introduction of diverse aryl and alkyl groups. This versatility has made it a cornerstone in the synthesis of complex drug molecules.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. The 5-bromopyridin-3-yl moiety is particularly interesting because it can be incorporated into kinase inhibitors, antiviral agents, and anti-inflammatory drugs. For instance, studies have demonstrated its utility in creating potent JAK2 inhibitors, which are crucial in treating conditions like rheumatoid arthritis and certain types of leukemia. The carbamate group further enhances its pharmaceutical relevance by serving as a pharmacophore that can interact with biological targets.

The synthesis of Ethyl (5-bromopyridin-3-yl)carbamate typically involves multi-step organic transformations starting from readily available pyridine derivatives. A common synthetic route includes bromination at the 5-position followed by carbamoylation with ethyl carbamate or its equivalents. Advances in catalytic systems have improved the efficiency and selectivity of these reactions, making the process more scalable and cost-effective. These improvements are particularly important in industrial settings where large quantities of intermediates are required for drug manufacturing.

Recent breakthroughs in medicinal chemistry have highlighted the importance of scaffold diversity in drug discovery. The Ethyl (5-bromopyridin-3-yl)carbamate structure fits well within this paradigm, offering a flexible platform for designing molecules with tailored biological activities. Researchers have utilized computational methods to predict how modifications to this scaffold can influence binding affinity and selectivity against specific targets. Such computational approaches are becoming increasingly integral to modern drug design, complementing traditional wet-lab experimentation.

The role of this compound extends beyond academic research; it has found applications in industrial drug development as well. Pharmaceutical companies often rely on intermediates like Ethyl (5-bromopyridin-3-yl)carbamate to streamline their synthetic routes and reduce production costs. For example, it has been used in the development of protease inhibitors for HIV treatment and kinase inhibitors for cancer therapy. The ability to efficiently modify its structure allows for rapid optimization of drug candidates, accelerating the time-to-market for new therapies.

In conclusion, Ethyl (5-bromopyridin-3-yl)carbamate (CAS No. 152684-24-7) is a multifaceted intermediate with broad applications in pharmaceutical synthesis. Its unique structural features make it an invaluable tool for constructing complex biologically active molecules. As research continues to uncover new therapeutic targets and synthetic methodologies, the importance of this compound is likely to grow further, solidifying its place as a key player in modern drug discovery and development.